ethyl 4-(2-methoxyethyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(2-methoxyethyl)-1-[2-(3-methylphenyl)benzoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C25H31NO4/c1-4-30-24(28)25(14-17-29-3)12-15-26(16-13-25)23(27)22-11-6-5-10-21(22)20-9-7-8-19(2)18-20/h5-11,18H,4,12-17H2,1-3H3
• InChI Key: WZTLZFDRKAILSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CC=CC=C2C3=CC=CC(=C3)C)CCOC
• Molecular Formula: C25H31NO4
• Molecular Weight: 409.5 g/mol

Description

Ethyl 4-(2-methoxyethyl)-1-[(3'-methyl-2-biphenylyl)carbonyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C25H31NO4 and its molecular weight is 409.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 409.22530847 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Alkoxycarbonylpiperidines in Palladium-Catalyzed Aminocarbonylation

Alkoxycarbonylpiperidines, such as ethyl and methyl pipecolinate and nipecotate, are utilized as N-nucleophiles in the palladium-catalyzed aminocarbonylation of iodoalkenes and iodobenzene. This process enables the synthesis of carboxamides and ketocarboxamides under mild conditions, highlighting the potential of these compounds in the development of pharmaceuticals and agrochemicals due to their ability to introduce carboxamide functionality efficiently (Takács et al., 2014).

Acid-Mediated Amido Cyclization

The synthesis of piperidine derivatives via acid-mediated amido cyclization demonstrates the versatility of these compounds in creating complex structures. Such methodologies avoid additional steps for chiral center formation and highlight the influence of structural strain on the stereochemical outcomes of cyclization reactions. This is particularly relevant for synthesizing bioactive molecules where stereochemistry plays a crucial role in biological activity (Ramakrishna et al., 2016).

Antimicrobial and Antioxidant Studies

Compounds synthesized from related structures have shown significant antimicrobial and antioxidant activities. Such studies are pivotal in the discovery of new drugs and pharmaceutical agents. The specificity of action against certain bacterial and fungal strains, along with the evaluation of antioxidant potential, exemplifies the broad applicability of these molecules in medicinal chemistry and pharmacology (Raghavendra et al., 2016).

Copolymerization with Styrene

The copolymerization of ethylenes substituted with methoxyethyl phenylcyanoacrylates with styrene demonstrates the role of such compounds in materials science. These novel copolymers have potential applications in the development of new materials with specific mechanical, thermal, and chemical properties. The ability to tailor the composition of the copolymers through the choice of substituents offers a versatile tool for materials engineering (Kaffey et al., 2021).